molecular formula C11H13ClN2S B8474286 Imidazo[1,2-a]pyridine,5-[(4-chlorobutyl)thio]-

Imidazo[1,2-a]pyridine,5-[(4-chlorobutyl)thio]-

Cat. No.: B8474286
M. Wt: 240.75 g/mol
InChI Key: OOKXURDYDSWGJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Imidazo[1,2-a]pyridine,5-[(4-chlorobutyl)thio]- is a useful research compound. Its molecular formula is C11H13ClN2S and its molecular weight is 240.75 g/mol. The purity is usually 95%.
BenchChem offers high-quality Imidazo[1,2-a]pyridine,5-[(4-chlorobutyl)thio]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Imidazo[1,2-a]pyridine,5-[(4-chlorobutyl)thio]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H13ClN2S

Molecular Weight

240.75 g/mol

IUPAC Name

5-(4-chlorobutylsulfanyl)imidazo[1,2-a]pyridine

InChI

InChI=1S/C11H13ClN2S/c12-6-1-2-9-15-11-5-3-4-10-13-7-8-14(10)11/h3-5,7-8H,1-2,6,9H2

InChI Key

OOKXURDYDSWGJV-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=NC=CN2C(=C1)SCCCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a nitrogen atmosphere, 8.87 ml (77 mmol) of 1-bromo-4-chlorobutane was added to a solution of 10.51 g (70 mmol) of 5-mercaptoimidazo[1,2-a]pyridine and 10.73 ml (77 mmol) of triethylamine in 150 ml of ethanol was added, followed by stirring at room temperature for 16 hours. After the solvent was distilled off, the residue was dissolved in dichloromethane. This solution was washed with saturated aqueous sodium hydrogen carbonate and dried, after which the solvent was distilled off. The residue was purified by column chromatography (eluent: ethyl acetate) to yield 12.93 g (76.7%, light brown oily substance) of the desired product.
Quantity
8.87 mL
Type
reactant
Reaction Step One
Quantity
10.51 g
Type
reactant
Reaction Step One
Quantity
10.73 mL
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One

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